Cas no 1182954-52-4 ((3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine)
(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine is a fluorinated biphenyl derivative featuring an amine functional group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms at the 3' and 4' positions enhances its electron-withdrawing properties, improving reactivity in cross-coupling reactions and other transformations. Its rigid biphenyl scaffold contributes to structural stability, while the primary amine group allows for further functionalization, such as amide formation or reductive amination. This compound is particularly useful in the development of bioactive molecules, where fluorination can influence metabolic stability and binding affinity. High purity and well-defined synthetic routes ensure consistent performance in research and industrial applications.
1182954-52-4 structure
Product Name:(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine
CAS No:1182954-52-4
MF:C13H11F2N
MW:219.22995018959
CID:4937104
Update Time:2025-10-23
(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine Chemical and Physical Properties
Names and Identifiers
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- (3',4'-DIFLUORO-[1,1'-BIPHENYL]-4-YL)METHANAMINE
- (3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine
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- Inchi: 1S/C13H11F2N/c14-12-6-5-11(7-13(12)15)10-3-1-9(8-16)2-4-10/h1-7H,8,16H2
- InChI Key: WIZCUZGNJJBZJB-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C1C=CC(CN)=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 214
- XLogP3: 2.6
- Topological Polar Surface Area: 26
(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019124839-1g |
(3',4'-Difluoro-[1,1'-biphenyl]-4-yl)methanamine |
1182954-52-4 | 95% | 1g |
$602.55 | 2023-09-04 | |
| A2B Chem LLC | AX14260-2.5g |
(3',4'-DIFLUORO-[1,1'-BIPHENYL]-4-YL)METHANAMINE |
1182954-52-4 | 95% | 2.5g |
$1309.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1648398-2.5g |
(3',4'-Difluoro-[1,1'-biphenyl]-4-yl)methanamine |
1182954-52-4 | 98% | 2.5g |
¥15715.00 | 2024-08-09 |
(3',4'-Difluoro-[1,1'-biphenyl]-4-YL)methanamine Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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